2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C15H17F2N3O3/c1-3-15(4-2)13(22)20(14(23)19-15)8-12(21)18-11-6-5-9(16)7-10(11)17/h5-7H,3-4,8H2,1-2H3,(H,18,21)(H,19,23)
• InChI Key: CKMGFEMDLATUNN-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(=O)N(C(=O)N1)CC(=O)NC2=C(C=C(C=C2)F)F)CC
• Molecular Formula: C15H17F2N3O3
• Molecular Weight: 325.31 g/mol

Description

2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-difluorophenyl)acetamide is a synthetic compound that has gained attention in recent years due to its potential as a research tool in the field of biology and medicine. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is of great interest to researchers. In

Scientific Research Applications

Inhibitors of Metalloproteinase MMP-12

Research has identified novel 2,5-dioxoimidazolidin-4-yl acetamide derivatives, including compounds structurally related to "2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-difluorophenyl)acetamide," as potent inhibitors of metalloproteinase MMP-12. These compounds are of interest for the treatment of MMP-12 mediated disorders, such as asthma or chronic obstructive pulmonary disease (COPD), showcasing their therapeutic potential beyond their structural and chemical interest. Ten compounds were specifically highlighted for their ability to inhibit recombinant human MMP-12 in vitro, demonstrating median inhibitory concentration (IC50) values ranging from 0.004 to 0.032 μM. This suggests a significant application in developing treatments for conditions related to the deregulation of MMP-12 activity Annotated Patent Selections.

Molecular Structure and Packing

The crystal structure and molecular packing of compounds closely related to "2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-difluorophenyl)acetamide" have been extensively studied. One particular study focused on the title compound, showcasing the imidazolidine-2,4-dione system's essentially planar conformation. The research highlighted the dihedral angles between the planes of the imidazolidine and phenyl rings, and between the acetamide side chain and the imidazolidine ring. These structural insights are critical for understanding the compound's interactions at the molecular level, which can inform its biochemical applications and potential therapeutic uses 5-[Acetamido(phenyl)methyl]-5-methylimidazolidine-2,4-dione.

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel compounds, including those related to "2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)-N-(2,4-difluorophenyl)acetamide," have been a focus of research. Studies report on the synthesis of new derivatives, characterized by infrared (IR), MS, and NMR (1H and 13C) spectra. Such research not only expands the chemical library of these compounds but also provides a foundation for further exploration of their biological activities and potential applications in treating various diseases Synthesis and characterization of novel dipeptide mimetics with hydantoin moiety.